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  4. Ethyl 2-[[2-[[5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Ethyl 2-[[2-[[5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Ethyl 2-[[2-[[5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 332934-77-7
VCID: VC0418734
InChI: InChI=1S/C23H25ClN4O3S2/c1-3-28-20(14-9-11-15(24)12-10-14)26-27-23(28)32-13-18(29)25-21-19(22(30)31-4-2)16-7-5-6-8-17(16)33-21/h9-12H,3-8,13H2,1-2H3,(H,25,29)
SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C3=C(S2)CCCC3)C(=O)OCC)C4=CC=C(C=C4)Cl
Molecular Formula: C23H25ClN4O3S2
Molecular Weight: 505.1g/mol

Ethyl 2-[[2-[[5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

CAS No.: 332934-77-7

Main Products

VCID: VC0418734

Molecular Formula: C23H25ClN4O3S2

Molecular Weight: 505.1g/mol

Ethyl 2-[[2-[[5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate - 332934-77-7

CAS No. 332934-77-7
Product Name Ethyl 2-[[2-[[5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Molecular Formula C23H25ClN4O3S2
Molecular Weight 505.1g/mol
IUPAC Name ethyl 2-[[2-[[5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Standard InChI InChI=1S/C23H25ClN4O3S2/c1-3-28-20(14-9-11-15(24)12-10-14)26-27-23(28)32-13-18(29)25-21-19(22(30)31-4-2)16-7-5-6-8-17(16)33-21/h9-12H,3-8,13H2,1-2H3,(H,25,29)
Standard InChIKey WVNDAZUOTQCTAQ-UHFFFAOYSA-N
SMILES CCN1C(=NN=C1SCC(=O)NC2=C(C3=C(S2)CCCC3)C(=O)OCC)C4=CC=C(C=C4)Cl
Canonical SMILES CCN1C(=NN=C1SCC(=O)NC2=C(C3=C(S2)CCCC3)C(=O)OCC)C4=CC=C(C=C4)Cl
PubChem Compound 3135796
Last Modified Nov 11 2021
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